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Compound of Interest

Compound Name: Bifenox-d3

Cat. No.: B15614930

Introduction: This document provides a comprehensive overview of the safety, toxicological,
and environmental hazard data for Bifenox-d3. As is standard for isotopically labeled
compounds used for research and analytical purposes, the safety and toxicological data are
primarily derived from studies conducted on the parent, unlabeled compound, Bifenox (CAS
No. 42576-02-3)[1]. Bifenox is a diphenyl ether herbicide used to control broad-leaved weeds
and some grasses[2][3]. This guide is intended for researchers, scientists, and professionals in
drug development who may handle this substance.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of Bifenox are crucial for understanding
its behavior, solubility, and potential for environmental distribution.
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Property Value Source
methyl 5-(2,4-
IUPAC Name dichlorophenoxy)-2- [4]

nitrobenzoate

42576-02-3 (Bifenox);
CAS Number ) [1][5]16]
2733718-91-5 (Bifenox-d3)

C14HoCI2NOs (Bifenox);
Molecular Formula ] [51[6]
C14D3HeCI2NOs (Bifenox-d3)

] 342.13 g/mol (Bifenox); 345.15
Molecular Weight i [4][5]
g/mol (Bifenox-d3)

Appearance Yellow to tan solid/crystals [71[8]
Melting Point 84 -89 °C [718]
Water Solubility 0.398 mg/L at 25 °C [4]
Vapor Pressure 2.4 x107% mm Hg at 30 °C [7]
Log Kow (n-octanol/water) 4.48 [9]

Toxicological Data

Mammalian toxicity data indicates a low acute toxicity profile for Bifenox via oral, dermal, and
inhalation routes.

Metric Species Value Source
LDso (Oral) Rat >6,400 mg/kg [1][7]
LDso (Oral) Mouse 4,556 mg/kg [7]

LDso (Dermal) Rabbit >20,000 mg/kg [1]

LCso (Inhalation) Rat >200,000 mg/m3 [1]
NOAEL (2-year study) Rat 750 mg/kg food [10]
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Ecotoxicity Data

Bifenox is classified as very toxic to aquatic life, with long-lasting effects[5][9][11]. It is
particularly toxic to algae[2][3].

Metric Species Value Source
Desmodesmus

ErCso (Algae) ) 0.19 pg/L [10]
subspicatus
Desmodesmus

NOEC (Algae) 0.125 pg/L [10]

subspicatus

Bioaccumulation

Fish (whole) 1,500 [10]
(BCF)
Bioaccumulation ] ]

Fish (fillet) 460 [10]
(BCF)
Bioaccumulation ] )

Fish (viscera) 2,400 [10]

(BCF)

Hazard Identification and Logic

Bifenox is classified under the Globally Harmonized System (GHS) primarily for its
environmental hazards. The diagram below illustrates the logical flow from classification to the
required labeling and handling precautions.

GHS Classification Label Elements

H410: Very toxic to aquatic life | Signal Word: Warning | J [PZ73: Avoid release to the environment P391: Collect spillage P501: Dispose of contents/container in
with long lasting effects ‘ ‘l k accordance with local regulations
H400: Very toxic to aquatic life Pictogram: Environment (GHS09)

Precautionary Statements

Click to download full resolution via product page
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Caption: Logical relationship between GHS classification and precautionary actions for Bifenox.

Mechanism of Action

Bifenox functions as a herbicide by inhibiting the enzyme protoporphyrinogen oxidase (PPO)
within the chlorophyll synthesis pathway[12]. This inhibition leads to an accumulation of
protoporphyrin IX, a potent photosensitizer. In the presence of light and oxygen, this molecule
causes rapid lipid peroxidation, leading to the disruption of cell membranes and ultimately, plant
death[10][12][13].
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Caption: Bifenox mechanism of action via inhibition of the PPO enzyme.

Representative Experimental Protocols

The toxicological data presented in safety data sheets are derived from standardized testing
protocols. The exact study reports are proprietary, but the methodologies follow established
international guidelines.

Acute Oral Toxicity (LDso) - Representative Protocol

The reported oral LDso value for rats (>6,400 mg/kg) was likely determined using a method
similar to the OECD Test Guideline 420 (Acute Oral Toxicity — Fixed Dose Procedure).

e Objective: To determine the dose at which a substance produces mortality.

e Principle: A step-wise procedure where a group of animals (typically female rats) is dosed at
a defined level. The outcome of the test determines the next step:

o Asingle animal is dosed at a specific level (e.g., 2000 mg/kg).

o If the animal survives, four additional animals are dosed at the same level. If all survive,
the LDso is determined to be greater than the test dose, and the test is concluded.

o If the first animal dies, the dose is lowered for the next group of animals.

e Animals: Healthy, young adult rats of a standard laboratory strain are used. They are fasted
prior to dosing.

e Procedure: The test substance is administered in a single dose by gavage. Animals are
observed for mortality, signs of toxicity, and body weight changes for at least 14 days.

e Endpoint: The LDso is the statistically estimated dose that would cause mortality in 50% of
the test population. A value >2000 mg/kg or >5000 mg/kg generally indicates low acute
toxicity.

Algal Growth Inhibition (ECso) - Representative Protocol
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The high toxicity of Bifenox to algae (ErCso = 0.19 pg/L) was likely determined using a method
based on OECD Test Guideline 201 (Alga, Growth Inhibition Test).

Objective: To determine the effects of a substance on the growth of a freshwater microalga.

Principle: Exponentially growing cultures of a selected algal species (e.g., Desmodesmus
subspicatus) are exposed to various concentrations of the test substance over several
generations (typically 72 hours).

Procedure:
o Test cultures are set up in a nutrient-rich medium with a range of Bifenox concentrations.

o Cultures are incubated under constant fluorescent lighting and temperature (e.g., 21-24
°C) to permit growth.

o Algal growth is measured at least daily by cell counts or a surrogate measurement like
chlorophyll fluorescence.

Endpoint: The growth rate and yield are calculated for each concentration. The ECso is the
concentration of the test substance that causes a 50% reduction in growth or yield compared
to an untreated control.

First Aid and Emergency Workflow

In case of accidental exposure, the following first aid measures should be taken. This workflow
provides a logical sequence of actions based on the route of exposure.
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Exposure Event
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if symptoms occur or persist.
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Caption: First aid workflow for different routes of exposure to Bifenox-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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